Cas no 186706-74-1 (Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 186706-74-1
• MF: C₁₁H₂₂N₄O₄
• MW: 274.316782474518
• CID: 3833669
• PubChem ID: 433633
• Update Time: 2025-08-02

Arginine, N2-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-
• (tert-Butoxycarbonyl)arginine
• Na-Boc-L-arginine
• 2-{[(tert-butoxy)carbonyl]amino}-5-carbamimidamidopentanoic acid
• NSC-334363
• 2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-5-CARBAMIMIDAMIDOPENTANOIC ACID
• SCHEMBL7364210
• (S)-2-tert-Butoxycarbonylamino-5-guanidinopentanoic acid
• NSC334363
• 186706-74-1
• AB01934
• N2-Boc-L-arginine
• AB12634
• SY066241
• N-Tert-butoxycarbonyl-l-arginine;N-T-BOC-L-Arginine
• EN300-717747

• Inchi： 1S/C11H22N4O4/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14)/t7-/m0/s1
• InChI Key： HSQIYOPBCOPMSS-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CCCNC(N)=N)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 274.16410520Da
• Monoisotopic Mass: 274.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-

Comprehensive Overview of Arginine, N2-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 186706-74-1): Properties, Applications, and Industry Insights

Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-, identified by its CAS No. 186706-74-1, is a chemically modified derivative of the essential amino acid L-arginine. This compound is widely utilized in peptide synthesis and pharmaceutical research due to its role as a Boc-protected arginine derivative. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amino group during solid-phase peptide synthesis (SPPS), ensuring selective reactivity and high yields. Its molecular formula is C₁₁H₂₂N₄O₄, and it exhibits a molecular weight of 274.32 g/mol. Researchers value this compound for its stability, solubility in organic solvents, and compatibility with standard Fmoc-based peptide coupling protocols.

In recent years, the demand for Boc-protected amino acids like Arginine, N2-[(1,1-dimethylethoxy)carbonyl]- has surged, driven by advancements in bioconjugation and therapeutic peptide development. A trending topic in scientific communities is the optimization of peptide drug candidates for metabolic diseases and oncology. This compound’s utility in constructing arginine-rich peptides—known for their cell-penetrating properties—has made it a focal point in drug delivery system research. Additionally, its application in COVID-19-related antiviral peptide studies has been explored, aligning with global health priorities.

From a technical perspective, CAS No. 186706-74-1 is characterized by its white crystalline powder form and a melting point range of 80–85°C. It is typically stored at 2–8°C to maintain stability. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, which often exceeds 98% for research-grade material. The compound’s protecting group strategy is critical in multi-step syntheses, where orthogonal deprotection methods are required to avoid side reactions. This aligns with industry demands for high-efficiency synthetic routes and green chemistry principles.

Market trends indicate growing interest in custom peptide synthesis services, where Arginine, N2-[(1,1-dimethylethoxy)carbonyl]- is a key intermediate. Frequently searched terms like "Boc-Arg-OH price" and "Boc-protected arginine suppliers" reflect its commercial relevance. Regulatory compliance, including REACH and GMP certification, further underscores its suitability for pharmaceutical manufacturing. Innovations in continuous flow chemistry have also streamlined its production, reducing costs and environmental impact—a priority for ESG-conscious investors.

Future applications may expand into nutraceuticals and cosmeceuticals, leveraging arginine’s role in nitric oxide production and collagen synthesis. As research delves into bioactive peptides for anti-aging and wound healing, this compound’s versatility will likely attract broader attention. For laboratories and manufacturers, understanding its structure-activity relationships and scalable synthesis remains pivotal to unlocking its full potential.